2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid
• InChI: InChI=1S/C8H11N3O2/c1-4-3-5(2)11-7(10-4)6(9)8(12)13/h3,6H,9H2,1-2H3,(H,12,13)
• InChI Key: PPNWMCGPOFOLJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(C(=O)O)N)C

Description

2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid is a compound that features a pyrimidine ring substituted with amino and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid typically involves the reaction of 4,6-dimethyl-2-aminopyrimidine with glycine derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced pyrimidine derivatives.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure the desired product formation.

Major Products

The major products formed from these reactions include oxo derivatives, reduced pyrimidine compounds, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 2-Amino-4,6-dimethylpyrimidine
• 2-Amino-4,6-dimethoxypyrimidine
• 2-Amino-4,6-dimethylpyrimidin-2-ylamine

Uniqueness

2-Amino-2-(4,6-dimethylpyrimidin-2-yl)acetic acid is unique due to its specific substitution pattern and the presence of the acetic acid moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.